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Compound of Interest

Compound Name: 5-Hexenyl acetate

Cat. No.: B1332132 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides core information on the molecular properties of 5-Hexenyl
acetate, a key chemical compound with applications in various research and development

sectors.

Core Molecular Data
The fundamental molecular attributes of 5-Hexenyl acetate are summarized below. This data

is foundational for experimental design, analytical characterization, and integration into drug

development pipelines.

Identifier Value Source

Chemical Name 5-Hexenyl Acetate N/A

Molecular Formula C₈H₁₄O₂ [1][2]

Molecular Weight 142.20 g/mol [1]

CAS Number 5048-26-0 [3][1][2]

Experimental Protocols
Determination of Molecular Weight via Mass Spectrometry
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The molecular weight of 5-Hexenyl acetate can be experimentally verified using mass

spectrometry. The following provides a generalized protocol for this analysis.

Objective: To confirm the molecular weight of a 5-Hexenyl acetate sample.

Instrumentation:

A mass spectrometer (e.g., Quadrupole, Time-of-Flight) coupled with an ionization source

(e.g., Electrospray Ionization - ESI, or Electron Ionization - EI).

Syringe pump or autosampler for sample introduction.

Materials:

5-Hexenyl acetate sample.

High-purity solvent (e.g., methanol, acetonitrile) for sample dilution and as a mobile phase.

Calibration standard appropriate for the mass range.

Methodology:

Sample Preparation: Prepare a dilute solution of 5-Hexenyl acetate in the chosen solvent.

The concentration will depend on the sensitivity of the mass spectrometer, but a typical

starting point is in the low µg/mL range.

Instrument Calibration: Calibrate the mass spectrometer using a known standard to ensure

mass accuracy.

Ionization: Introduce the sample into the ionization source. For a volatile compound like 5-
Hexenyl acetate, Electron Ionization (EI) is a common and effective method. EI will fragment

the molecule, but the molecular ion peak (M⁺) will be indicative of the molecular weight.

Mass Analysis: The ionized sample is guided into the mass analyzer, which separates the

ions based on their mass-to-charge ratio (m/z).

Data Acquisition: The detector records the abundance of ions at each m/z value, generating

a mass spectrum.
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Data Interpretation: Locate the molecular ion peak in the spectrum. For 5-Hexenyl acetate,

this peak should correspond to an m/z value of approximately 142.20. The fragmentation

pattern can also be used to confirm the structure of the compound.

Visualization of Molecular Composition
The following diagram illustrates the logical relationship between the elemental composition of

5-Hexenyl acetate and its total molecular weight.

Figure 1: Molecular Weight Composition of 5-Hexenyl Acetate

Elemental Composition

Atomic & Molecular Weights

Carbon (C)
8 atoms 8 * 12.011 u

= 96.088 u

Hydrogen (H)
14 atoms

14 * 1.008 u
= 14.112 u

Oxygen (O)
2 atoms

2 * 15.999 u
= 31.998 u

Total Molecular Weight
= 142.20 g/mol

Click to download full resolution via product page

Caption: Molecular weight breakdown of 5-Hexenyl Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332132#5-hexenyl-acetate-molecular-weight-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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